Cas no 1057679-74-9 (3-(2-chloro-3,6-difluorophenyl)propan-1-amine)

• Product Name: 3-(2-chloro-3,6-difluorophenyl)propan-1-amine
• CAS No: 1057679-74-9
• MF: C₉H₁₀ClF₂N
• MW: 205.632208347321
• CID: 6195328
• PubChem ID: 53434282
• Update Time: 2025-11-06

3-(2-chloro-3,6-difluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-3,6-difluorophenyl)propan-1-amine
• 1057679-74-9
• EN300-1981214

• Inchi： 1S/C9H10ClF2N/c10-9-6(2-1-5-13)7(11)3-4-8(9)12/h3-4H,1-2,5,13H2
• InChI Key： DUBCIJLHWGCFBG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1CCCN)F)F

Computed Properties

• Exact Mass: 205.0469833g/mol
• Monoisotopic Mass: 205.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 3-(2-chloro-3,6-difluorophenyl)propan-1-amine

Introduction to 3-(2-Chloro-3,6-difluorophenyl)propan-1-amine (CAS No. 1057679-74-9)

3-(2-Chloro-3,6-difluorophenyl)propan-1-amine, with the CAS number 1057679-74-9, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorinated and difluorinated phenyl group attached to a propylamine chain. These properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-(2-chloro-3,6-difluorophenyl)propan-1-amine can be represented as C₁₀H₉ClF₂N. The presence of the chloro and difluoro substituents on the phenyl ring imparts specific electronic and steric effects, which can influence its biological activity and pharmacokinetic properties. These substituents can enhance the compound's lipophilicity, which is crucial for crossing biological membranes and achieving desired therapeutic effects.

In recent years, 3-(2-chloro-3,6-difluorophenyl)propan-1-amine has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its role as a modulator of neurotransmitter systems. Research has shown that this compound can interact with various receptors, including serotonin (5-HT) receptors and dopamine (DA) receptors. These interactions have implications for the treatment of neurological disorders such as depression, anxiety, and schizophrenia.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the pharmacological profile of 3-(2-chloro-3,6-difluorophenyl)propan-1-amine. The researchers found that this compound exhibited potent activity at 5-HT_1A receptors, which are known to play a crucial role in regulating mood and anxiety. Additionally, it showed moderate affinity for D₂ receptors, suggesting its potential as a dual-action agent for treating psychiatric disorders.

Beyond its potential as a therapeutic agent, 3-(2-chloro-3,6-difluorophenyl)propan-1-amine has also been explored for its use in chemical synthesis. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules. For example, it can be used as a building block in the development of novel antiviral agents or anticancer drugs. The versatility of this compound in synthetic chemistry highlights its importance in both academic and industrial settings.

In terms of safety and toxicity, studies have shown that 3-(2-chloro-3,6-difluorophenyl)propan-1-amine exhibits low toxicity at therapeutic concentrations. However, as with any chemical compound, proper handling and storage are essential to ensure safety in laboratory settings. Researchers should adhere to standard safety protocols when working with this compound to minimize any potential risks.

The future prospects for 3-(2-chloro-3,6-difluorophenyl)propan-1-amine are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various neurological disorders. Additionally, further research is being conducted to optimize its pharmacological properties through structural modifications and formulation strategies. These efforts aim to enhance its therapeutic potential while minimizing side effects.

In conclusion, 3-(2-chloro-3,6-difluorophenyl)propan-1-amine (CAS No. 1057679-74-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing novel therapeutic agents. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the treatment of various medical conditions.